Cas no 391862-06-9 (ethyl 5-(3-fluorobenzoyloxy)-2-methyl-1-phenyl-1H-indole-3-carboxylate)

• Product Name: ethyl 5-(3-fluorobenzoyloxy)-2-methyl-1-phenyl-1H-indole-3-carboxylate
• CAS No: 391862-06-9
• MF: C₂₅H₂₀FNO₄
• MW: 417.429010391235
• CID: 5964109
• PubChem ID: 4119579
• Update Time: 2025-05-24

ethyl 5-(3-fluorobenzoyloxy)-2-methyl-1-phenyl-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(3-fluorobenzoyloxy)-2-methyl-1-phenyl-1H-indole-3-carboxylate
• 1H-Indole-3-carboxylic acid, 5-[(3-fluorobenzoyl)oxy]-2-methyl-1-phenyl-, ethyl ester
• HMS600K20
• ethyl 5-((3-fluorobenzoyl)oxy)-2-methyl-1-phenyl-1H-indole-3-carboxylate
• ethyl 5-(3-fluorobenzoyl)oxy-2-methyl-1-phenylindole-3-carboxylate
• Oprea1_360731
• EU-0039176
• SR-01000442180-1
• 391862-06-9
• AKOS024577883
• ChemDiv1_004816
• SR-01000442180
• F0453-0025

• Inchi： 1S/C25H20FNO4/c1-3-30-25(29)23-16(2)27(19-10-5-4-6-11-19)22-13-12-20(15-21(22)23)31-24(28)17-8-7-9-18(26)14-17/h4-15H,3H2,1-2H3
• InChI Key： HAFDROVKPHHOTG-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C2=C(C=C(OC(=O)C3=CC=CC(F)=C3)C=C2)C(C(OCC)=O)=C1C

Computed Properties

• Exact Mass: 417.13763628g/mol
• Monoisotopic Mass: 417.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 520.1±50.0 °C(Predicted)

Additional information on ethyl 5-(3-fluorobenzoyloxy)-2-methyl-1-phenyl-1H-indole-3-carboxylate

Research Brief on Ethyl 5-(3-Fluorobenzoyloxy)-2-methyl-1-phenyl-1H-indole-3-carboxylate (CAS: 391862-06-9)

Ethyl 5-(3-fluorobenzoyloxy)-2-methyl-1-phenyl-1H-indole-3-carboxylate (CAS: 391862-06-9) is a synthetic indole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to a class of indole-based molecules known for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The presence of the 3-fluorobenzoyloxy moiety and the ethyl carboxylate group in its structure enhances its pharmacological profile, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and characterization of ethyl 5-(3-fluorobenzoyloxy)-2-methyl-1-phenyl-1H-indole-3-carboxylate, as well as its biological evaluation. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory processes. The researchers employed molecular docking simulations to elucidate the binding interactions between the compound and the COX-2 active site, revealing strong hydrogen bonding and hydrophobic interactions that contribute to its high affinity.

In addition to its anti-inflammatory potential, ethyl 5-(3-fluorobenzoyloxy)-2-methyl-1-phenyl-1H-indole-3-carboxylate has shown promising results in preclinical cancer models. A 2022 study in *Bioorganic & Medicinal Chemistry Letters* reported that the compound induces apoptosis in human breast cancer cells (MCF-7) by activating the intrinsic mitochondrial pathway. The study also highlighted the compound's selectivity towards cancer cells, sparing normal cells, which is a critical advantage for potential therapeutic applications.

The synthesis of ethyl 5-(3-fluorobenzoyloxy)-2-methyl-1-phenyl-1H-indole-3-carboxylate typically involves a multi-step process starting from 2-methyl-1-phenylindole. Key steps include the introduction of the 3-fluorobenzoyloxy group at the 5-position and the esterification of the 3-carboxyl group. Recent advancements in synthetic methodologies, such as the use of microwave-assisted reactions, have improved the yield and purity of the final product, as reported in a 2023 *Tetrahedron Letters* publication.

Despite these promising findings, challenges remain in the development of ethyl 5-(3-fluorobenzoyloxy)-2-methyl-1-phenyl-1H-indole-3-carboxylate as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and undergoes rapid metabolism in vivo, necessitating further structural optimization to enhance its stability and efficacy. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations.

In conclusion, ethyl 5-(3-fluorobenzoyloxy)-2-methyl-1-phenyl-1H-indole-3-carboxylate (CAS: 391862-06-9) represents a versatile scaffold with significant potential in drug discovery. Its dual anti-inflammatory and anticancer activities, coupled with advances in synthetic chemistry, position it as a compelling candidate for future preclinical and clinical studies. Continued research efforts will be essential to fully unlock its therapeutic potential and translate these findings into clinical applications.